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Compound of Interest

Compound Name: gamma-Elemene
CAS No.: 3242-08-8
Cat. No.: B12947055
Get Quote
. J

This document provides a concise summary of the fundamental chemical properties of
Gamma-Elemene, a naturally occurring sesquiterpene found in various plants.[1] The
information presented herein is intended for researchers, scientists, and professionals in the
field of drug development.

Core Molecular Data

Gamma-Elemene is a member of the elemene group of structural isomers, which also includes
a-, B-, and d-elemene.[1] These compounds are classified as sesquiterpenes.[1] The
fundamental molecular details of Gamma-Elemene are outlined below.

Table 1: Molecular Formula and Weight of Gamma-Elemene

Property Value

Molecular Formula CisH24

Molecular Weight 204.35 g/mol
Monoisotopic Mass 204.187800773 Da
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Note: The molecular weight may vary slightly depending on the source, with values such as
204.3511 also being reported.[2][3]

Methodology

The data presented in this guide is derived from computational and analytical methods
standard in chemical analysis. The molecular formula is determined by methods such as mass
spectrometry and elemental analysis, which identify the constituent atoms and their ratios. The
molecular weight is calculated based on the molecular formula and the atomic weights of the
constituent atoms.[4]

Logical Representation of Chemical Identity

The following diagram illustrates the logical relationship between the different identifiers for
Gamma-Elemene, leading to its fundamental properties.

Logical Flow of Gamma-Elemene Identification

IUPAC Name
cis-(1R,2R)-1-ethenyl-1-methyl-4-
propan-2-ylidene-2-prop-1-en-2-ylcyclohexane

CAS Number
(29873-99-2)

Gamma-Elemene

Determines

Molecular Formula
C15H24

Molecular Weight
204.35 g/mol
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Caption: Relationship between identifiers and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12947055/docs?utm_src=pdf-body-img#a-technical-overview-of-gamma-elemene-molecular-formula-and-weight
https://www.benchchem.com/product/b12947055?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Elemene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C29873992
https://webbook.nist.gov/cgi/inchi?ID=C30824670&Mask=2000
https://www.chemeo.com/cid/75-094-5/gamma-Elemene
https://www.chemeo.com/cid/75-094-5/gamma-Elemene
https://www.benchchem.com/product/b12947055/docs#a-technical-overview-of-gamma-elemene-molecular-formula-and-weight
https://www.benchchem.com/product/b12947055/docs#a-technical-overview-of-gamma-elemene-molecular-formula-and-weight
https://www.benchchem.com/product/b12947055/docs#a-technical-overview-of-gamma-elemene-molecular-formula-and-weight
https://www.benchchem.com/product/b12947055/docs#a-technical-overview-of-gamma-elemene-molecular-formula-and-weight
https://www.benchchem.com/product/b12947055?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12947055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12947055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

